N,N-Dimethyl-p-phenylenediamine N,N-Dimethyl-p-phenylenediamine N,N-Dimethyl-p-phenylenediamine (DPD, DMPD) is an aromatic amine mainly used as an intermediate to produce dyes. Its oxidation reaction with H2O2 in the presence of iron(III) catalyst has been used for the spectrophotometric detection of trace quantities of iron (III). Cyclovoltammetric studies have been conducted to evaluate the electrochemical oxidation of DMPD at various pH. DMPD on oxidation under basic conditions has been reported to undergo hydrolytic decomposition.
Dimethyl-p-phenylenediamine is a colorless to reddish-violet solid. Used in the production of methylene blue and photographic developer. Used as a chemical intermediate for dyes and diazonium chloride salts and as an analytical reagent to detect chloroamine in water. (EPA, 1998)
N,N-dimethyl-1,4-phenylenediamine is a substituted aniline and a diamine.
Brand Name: Vulcanchem
CAS No.: 99-98-9
VCID: VC20849333
InChI: InChI=1S/C8H12N2/c1-10(2)8-5-3-7(9)4-6-8/h3-6H,9H2,1-2H3
SMILES: CN(C)C1=CC=C(C=C1)N
Molecular Formula: C8H12N2
Molecular Weight: 136.19 g/mol

N,N-Dimethyl-p-phenylenediamine

CAS No.: 99-98-9

Cat. No.: VC20849333

Molecular Formula: C8H12N2

Molecular Weight: 136.19 g/mol

* For research use only. Not for human or veterinary use.

N,N-Dimethyl-p-phenylenediamine - 99-98-9

Specification

Description N,N-Dimethyl-p-phenylenediamine (DPD, DMPD) is an aromatic amine mainly used as an intermediate to produce dyes. Its oxidation reaction with H2O2 in the presence of iron(III) catalyst has been used for the spectrophotometric detection of trace quantities of iron (III). Cyclovoltammetric studies have been conducted to evaluate the electrochemical oxidation of DMPD at various pH. DMPD on oxidation under basic conditions has been reported to undergo hydrolytic decomposition.
Dimethyl-p-phenylenediamine is a colorless to reddish-violet solid. Used in the production of methylene blue and photographic developer. Used as a chemical intermediate for dyes and diazonium chloride salts and as an analytical reagent to detect chloroamine in water. (EPA, 1998)
N,N-dimethyl-1,4-phenylenediamine is a substituted aniline and a diamine.
CAS No. 99-98-9
Molecular Formula C8H12N2
Molecular Weight 136.19 g/mol
IUPAC Name 4-N,4-N-dimethylbenzene-1,4-diamine
Standard InChI InChI=1S/C8H12N2/c1-10(2)8-5-3-7(9)4-6-8/h3-6H,9H2,1-2H3
Standard InChI Key BZORFPDSXLZWJF-UHFFFAOYSA-N
SMILES CN(C)C1=CC=C(C=C1)N
Canonical SMILES CN(C)C1=CC=C(C=C1)N
Boiling Point 504 °F at 760 mm Hg (EPA, 1998)
263.0 °C
263 °C
Colorform Reddish-violet crystals
Needles from benzene
Flash Point 195 °F (NTP, 1992)
91.00 °C (195.80 °F) - closed cup
90 °C
Melting Point 106 to 127 °F (EPA, 1998)
53.0 °C
53 °C; also stated as 41 °C

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